Cas no 2172095-89-3 (5-(1-methoxyethyl)-1-methyl-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 5-(1-methoxyethyl)-1-methyl-1H-1,2,3-triazole-4-carboxamide
• CAS No: 2172095-89-3
• MF: C₇H₁₂N₄O₂
• MW: 184.195780754089
• CID: 6326595
• PubChem ID: 165601151
• Update Time: 2025-05-19

5-(1-methoxyethyl)-1-methyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-(1-methoxyethyl)-1-methyl-1H-1,2,3-triazole-4-carboxamide
• 2172095-89-3
• EN300-1594317

• Inchi： 1S/C7H12N4O2/c1-4(13-3)6-5(7(8)12)9-10-11(6)2/h4H,1-3H3,(H2,8,12)
• InChI Key： PKKLYPZYFBENJZ-UHFFFAOYSA-N
• SMILES： O(C)C(C)C1=C(C(N)=O)N=NN1C

Computed Properties

• Exact Mass: 184.09602564g/mol
• Monoisotopic Mass: 184.09602564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 83Ų

Additional information on 5-(1-methoxyethyl)-1-methyl-1H-1,2,3-triazole-4-carboxamide

Comprehensive Overview of 5-(1-methoxyethyl)-1-methyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 2172095-89-3)

The compound 5-(1-methoxyethyl)-1-methyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 2172095-89-3) is a triazole-based derivative that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. Its unique structural features, including the 1,2,3-triazole core and methoxyethyl side chain, make it a promising candidate for various applications, particularly in drug discovery and development. Researchers are increasingly exploring its potential as a bioactive molecule due to its ability to interact with biological targets, such as enzymes and receptors, with high specificity.

One of the key reasons for the growing interest in 5-(1-methoxyethyl)-1-methyl-1H-1,2,3-triazole-4-carboxamide is its relevance to current trends in small molecule therapeutics. With the rise of precision medicine and targeted drug delivery, compounds like this are being investigated for their potential to address unmet medical needs. The carboxamide functional group, in particular, is known for its role in enhancing solubility and bioavailability, which are critical factors in drug design. This has led to a surge in searches for "triazole derivatives in drug discovery" and "methoxyethyl group biological activity," reflecting the compound's relevance in contemporary research.

From a synthetic chemistry perspective, CAS No. 2172095-89-3 exemplifies the versatility of click chemistry in constructing complex heterocyclic frameworks. The 1,2,3-triazole ring is often synthesized via copper-catalyzed azide-alkyne cycloaddition (CuAAC), a reaction celebrated for its efficiency and modularity. This has sparked discussions in online forums and academic circles about "green chemistry approaches to triazole synthesis" and "scalable methods for carboxamide derivatives," highlighting the compound's alignment with sustainable and cost-effective manufacturing practices.

In addition to its pharmaceutical potential, 5-(1-methoxyethyl)-1-methyl-1H-1,2,3-triazole-4-carboxamide is also being studied for its applications in agrochemicals and material science. The triazole moiety is known to impart stability and resistance to degradation, making it valuable in formulations requiring long-term efficacy. Recent queries such as "triazole-based agrochemicals" and "functional materials with heterocyclic compounds" underscore the interdisciplinary appeal of this compound.

Safety and regulatory considerations are paramount when working with CAS No. 2172095-89-3. While it is not classified as a hazardous substance, proper handling protocols must be followed to ensure workplace safety. Researchers frequently search for "safe handling of triazole derivatives" and "regulatory status of carboxamide compounds," emphasizing the need for clear guidelines in laboratory and industrial settings.

The future of 5-(1-methoxyethyl)-1-methyl-1H-1,2,3-triazole-4-carboxamide looks promising, with ongoing studies exploring its mechanism of action and potential therapeutic indices. As the scientific community continues to uncover its properties, this compound is poised to play a pivotal role in advancing innovative therapies and sustainable chemical solutions. Its integration into cutting-edge research aligns with global priorities such as healthcare innovation and environmental stewardship, making it a subject of enduring interest.